![molecular formula C20H19ClFNO3 B5112777 1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone](/img/structure/B5112777.png)
1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone is a synthetic compound that belongs to the class of opioids. It is commonly known by the name of "W-18" and was first synthesized in the 1980s. This compound has been found to be significantly more potent than fentanyl, which is a highly potent synthetic opioid. The purpose of
Mechanism of Action
1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone acts on the μ-opioid receptor in the brain and spinal cord. It binds to the receptor and activates it, resulting in the inhibition of pain signals. This compound has been found to be highly selective for the μ-opioid receptor and has minimal affinity for other opioid receptors.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to be highly effective in reducing pain in animal models. This compound has also been found to have sedative effects and can cause respiratory depression at high doses.
Advantages and Limitations for Lab Experiments
The main advantage of using 1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone in lab experiments is its high potency. This compound can be used in very small doses, which reduces the risk of toxicity. However, the main limitation of using this compound is its high cost and the complexity of its synthesis.
Future Directions
There are several future directions for research on 1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone. One area of research could focus on the development of more efficient synthesis methods for this compound. Another area of research could focus on the development of analogs of this compound that have similar or improved analgesic properties. Additionally, more research is needed to understand the long-term effects of this compound on the body and its potential for abuse.
Synthesis Methods
The synthesis of 1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone is a complex process that involves several steps. The first step involves the reaction of 1,3-benzodioxole with 2-chloro-6-fluorobenzyl chloride in the presence of a base. The resulting compound is then reacted with piperidine to obtain the final product. The purity of the product is ensured by chromatographic techniques.
Scientific Research Applications
1,3-benzodioxol-5-yl[1-(2-chloro-6-fluorobenzyl)-3-piperidinyl]methanone has been extensively studied for its analgesic properties. It has been found to be significantly more potent than fentanyl and other opioids. This compound has been used in several scientific studies to understand its mechanism of action and its effects on the body.
properties
IUPAC Name |
1,3-benzodioxol-5-yl-[1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClFNO3/c21-16-4-1-5-17(22)15(16)11-23-8-2-3-14(10-23)20(24)13-6-7-18-19(9-13)26-12-25-18/h1,4-7,9,14H,2-3,8,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQPKPFMENVXCLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=C(C=CC=C2Cl)F)C(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.